Cas no 40451-47-6 (3H-Cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine,N6,N6,3,4-tetramethyl- (9CI))

• Product Name: 3H-Cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine,N6,N6,3,4-tetramethyl- (9CI)
• CAS No: 40451-47-6
• MF: C₁₃H₁₆N₆
• MW: 256.306341171265
• CID: 332062
• PubChem ID: 38474
• Update Time: 2025-04-19

3H-Cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine,N6,N6,3,4-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclohepta[1,2-d:4,5-d']diimidazole-2,6-diamine,N6,N6,3,4-tetramethyl- (9CI)
• Zoanthoxanthine
• zoanthoxantin
• 40451-47-6
• 9-N,9-N,5,7-tetramethyl-3,5,11,13-tetrazatricyclo[8.3.0.02,6]trideca-1(13),2(6),3,7,9,11-hexaene-4,9-diamine
• N(6),N(6),3,4-Tetramethyl-3H-cyclohepta(1,2-d:4,5-d')diimidazole-2,6-diamine
• BRN 1222242
• DTXSID60193467

• Inchi： 1S/C13H16N6/c1-7-5-8(18(2)3)9-10(16-6-15-9)11-12(7)19(4)13(14)17-11/h5-6H,1-4H3,(H2,14,17)
• InChI Key： WOYJUCXCGYYVSH-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C3C(=C(C=C(C)C1=2)N(C)C)N=CN=3

Computed Properties

• Exact Mass: 256.143645
• Monoisotopic Mass: 256.143645
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 0.9

Experimental Properties

• Density: 1.38
• Boiling Point: 459.9°C at 760 mmHg
• Flash Point: 231.9°C
• Refractive Index: 1.717

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylarylamines